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Compound of Interest

Compound Name: Propyl! p-toluenesulfonate

Cat. No. B152793

An In-depth Technical Guide to the Physical Properties of Propyl p-Toluenesulfonate

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physical and chemical properties of reagents is paramount for predictable and successful
outcomes. Propyl p-toluenesulfonate (also known as propyl tosylate) is a common alkylating
agent used in organic synthesis. This guide provides a detailed overview of its core physical
properties and outlines a standard experimental protocol for its synthesis.

Core Physical Properties

Propyl p-toluenesulfonate is a clear, light yellow liquid at room temperature.[1][2] Its physical
characteristics are well-documented, though slight variations in reported values exist
depending on the source and measurement conditions. A summary of these properties is
presented below for easy reference and comparison.
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Physical Property Value Source(s)
Molecular Formula C10H1403S [1103114]
Molecular Weight 214.28 g/mol [1][5]
Appearance Clear light yellow liquid [1]
Melting Point <-20°C [11[3]
320.8 °C at 760 mmHg140 °C
Boiling Point at 2 mmHg156 °C at 3 [L121131[4116]1 7]
mmHg138 °C
Density 1.146 g/cm31.15 g/mL [21[31[4]

Refractive Index

1.5065 - 1.50851.509

(113816l

Solubility

Insoluble in water; Soluble in

ethanol

[8][5]

Vapor Pressure

0.000583 mmHg at 25°C

[3]

Flash Point

147.8 °C

[3]4]

Synthesis of Propyl p-Toluenesulfonate: An
Experimental Protocol

The synthesis of propyl p-toluenesulfonate is typically achieved through the esterification of

p-toluenesulfonyl chloride with n-propanol. The following is a representative experimental

protocol.

Materials and Equipment:

e p-Toluenesulfonyl chloride (TsCl)

e n-Propanol

o Pyridine or another suitable base (e.g., triethylamine)

e Dichloromethane (DCM) or other appropriate solvent

© 2025 BenchChem. All rights reserved. 2/5

Tech Support


https://www.echemi.com/produce/pr2503046123-propyl-p-toluenesulfonate.html
https://www.lookchem.com/ProductWholeProperty_LCPL508042.htm
https://www.alfa-chemistry.com/cas_599-91-7.htm
https://www.echemi.com/produce/pr2503046123-propyl-p-toluenesulfonate.html
https://www.fishersci.com/shop/products/propyl-p-toluenesulfonate-99-thermo-scientific/AC380600250
https://www.echemi.com/produce/pr2503046123-propyl-p-toluenesulfonate.html
https://www.echemi.com/produce/pr2503046123-propyl-p-toluenesulfonate.html
https://www.lookchem.com/ProductWholeProperty_LCPL508042.htm
https://www.echemi.com/produce/pr2503046123-propyl-p-toluenesulfonate.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2174794.htm
https://www.lookchem.com/ProductWholeProperty_LCPL508042.htm
https://www.alfa-chemistry.com/cas_599-91-7.htm
https://www.chembk.com/en/chem/Propyl%20p-Toluenesulfonate
https://www.tcichemicals.com/IN/en/p/T0726
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2174794.htm
https://www.lookchem.com/ProductWholeProperty_LCPL508042.htm
https://www.alfa-chemistry.com/cas_599-91-7.htm
https://www.echemi.com/produce/pr2503046123-propyl-p-toluenesulfonate.html
https://www.lookchem.com/ProductWholeProperty_LCPL508042.htm
https://www.fishersci.ca/shop/products/propyl-p-toluenesulfonate-99-acros-organics-2/p-3213109
https://www.chembk.com/en/chem/Propyl%20p-Toluenesulfonate
https://www.fishersci.ca/shop/products/propyl-p-toluenesulfonate-99-acros-organics-2/p-3213109
https://www.fishersci.com/shop/products/propyl-p-toluenesulfonate-99-thermo-scientific/AC380600250
https://www.lookchem.com/ProductWholeProperty_LCPL508042.htm
https://www.lookchem.com/ProductWholeProperty_LCPL508042.htm
https://www.alfa-chemistry.com/cas_599-91-7.htm
https://www.benchchem.com/product/b152793?utm_src=pdf-body
https://www.benchchem.com/product/b152793?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b152793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Hydrochloric acid (HCI), aqueous solution

¢ Sodium bicarbonate (NaHCOs), aqueous solution

e Brine (saturated NaCl solution)

o Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)
e Round-bottom flask

e Magnetic stirrer and stir bar

* Ice bath

e Separatory funnel

» Rotary evaporator

 Distillation apparatus

Experimental Workflow:

A generalized workflow for the synthesis and purification of propyl p-toluenesulfonate is
depicted in the diagram below.

Click to download full resolution via product page

Caption: Synthesis and Purification Workflow for Propyl p-Toluenesulfonate.

Step-by-Step Procedure:

o Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve p-
toluenesulfonyl chloride in dichloromethane.
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e Cooling: Cool the solution to 0 °C using an ice bath.

» Addition of Reagents: Slowly add n-propanol, followed by the dropwise addition of pyridine
(or triethylamine) to the cooled solution. The base acts as a scavenger for the HCI generated
during the reaction.

o Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm
to room temperature. Let the reaction stir for several hours to ensure completion.

o Workup - Quenching and Extraction: Quench the reaction by adding a dilute aqueous
solution of hydrochloric acid to neutralize the excess pyridine. Transfer the mixture to a
separatory funnel and extract the aqueous layer with dichloromethane.

o Washing: Wash the combined organic layers sequentially with a saturated aqueous solution
of sodium bicarbonate (to remove any remaining acid) and then with brine.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate the filtrate using a rotary evaporator to remove the solvent.

« Purification: Purify the crude product by vacuum distillation to obtain the final propyl p-
toluenesulfonate.

This guide provides foundational information for professionals working with propyl p-
toluenesulfonate. For specific applications, further optimization of reaction conditions and
purification methods may be necessary. Always consult relevant safety data sheets (SDS)
before handling any chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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